Cas no 1361664-99-4 (5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl)

• Product Name: 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl
• CAS No: 1361664-99-4
• MF: C₁₃H₆Cl₃F₃O
• MW: 341.540351390839
• CID: 4790573
• Update Time: 2025-06-10

5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3O/c14-7-3-10(15)12(11(16)4-7)6-1-8(17)5-9(2-6)20-13(18)19/h1-5,13H
• InChI Key： IRAJVDXKPPIJAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C=C(C=1)OC(F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2

Additional information on 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl

Introduction to 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl (CAS No. 1361664-99-4)

5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl (CAS No. 1361664-99-4) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and medicine. This compound is characterized by its difluoromethoxy and fluoro substituents on the biphenyl scaffold, along with three chloro groups. These structural features contribute to its distinct chemical properties and biological activities.

The synthesis of 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl involves multiple steps and requires precise control over reaction conditions to ensure the desired substitution pattern. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been particularly effective in achieving the desired structural modifications.

In terms of its physical properties, 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl is a crystalline solid with a high melting point and low solubility in water. These properties make it suitable for various applications where stability and low reactivity are desired. Its solubility in organic solvents can be enhanced by using polar aprotic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

The biological activity of 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl has been the subject of extensive research. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a valuable tool in drug discovery and development. For instance, it has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs and xenobiotics. This property could be leveraged to develop new drugs with improved pharmacokinetic profiles.

Additionally, 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl has shown promise as an antiviral agent. Research has demonstrated its ability to inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells or inhibition of viral enzyme activity. These findings suggest that this compound could be further developed as a potential therapeutic agent for viral infections.

In the field of cancer research, 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl has been investigated for its potential anticancer properties. Preliminary studies have indicated that it can induce apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The selective cytotoxicity observed may be attributed to its ability to disrupt cellular signaling pathways involved in cell survival and proliferation.

The environmental impact of 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl is another important consideration. Given its complex structure and low solubility in water, it is expected to have limited bioavailability and persistence in the environment. However, ongoing research is necessary to fully understand its ecological fate and potential risks.

In conclusion, 5'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl (CAS No. 1361664-99-4) is a versatile compound with a wide range of potential applications in chemistry, biology, and medicine. Its unique structural features contribute to its distinct chemical properties and biological activities. Ongoing research continues to uncover new uses for this compound, making it an exciting area of study for scientists and researchers alike.